Cas no 1699146-67-2 (2-Bromo-4-(methoxymethyl)-1,3-thiazole)

• Product Name: 2-Bromo-4-(methoxymethyl)-1,3-thiazole
• CAS No: 1699146-67-2
• MF: C₅H₆BrNOS
• MW: 208.076239109039
• MDL: MFCD30337056
• CID: 5613794
• PubChem ID: 107511765
• Update Time: 2023-09-20

2-Bromo-4-(methoxymethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21962502
• EN300-3253292
• 1699146-67-2
• 2-bromo-4-(methoxymethyl)-1,3-thiazole
• Thiazole, 2-bromo-4-(methoxymethyl)-
• 2-Bromo-4-(methoxymethyl)-1,3-thiazole

• MDL： MFCD30337056
• Inchi： 1S/C5H6BrNOS/c1-8-2-4-3-9-5(6)7-4/h3H,2H2,1H3
• InChI Key： ACDMCXMUIWZAEY-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)COC

Computed Properties

• Exact Mass: 206.93535g/mol
• Monoisotopic Mass: 206.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.631±0.06 g/cm3(Predicted)
• Boiling Point: 224.0±15.0 °C(Predicted)
• pka: -0.28±0.10(Predicted)